N-(3,4-dichlorophenyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-9-3-4-10(2)12(7-9)15(19)18-11-5-6-13(16)14(17)8-11/h3-8H,1-2H3,(H,18,19)
• InChI Key: IIQVTHPAWYUJDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol

Description

N-(3,4-dichlorophenyl)-2,5-dimethylbenzamide, commonly known as DCMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DCMF is a member of the benzamide family and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of DCMF is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer growth and inflammation. DCMF has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. DCMF has also been shown to inhibit the NF-kB pathway, which is involved in inflammation and cancer growth.
Biochemical and Physiological Effects
DCMF has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the reduction of inflammation. DCMF has also been shown to increase the expression of various antioxidant enzymes, including superoxide dismutase (SOD) and catalase, which protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using DCMF in lab experiments is its high potency and specificity, which allows for the precise targeting of specific signaling pathways. However, one limitation of using DCMF is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the research on DCMF. One direction is to explore its potential applications in other fields of research, such as cardiovascular disease and diabetes. Another direction is to investigate its potential as a drug candidate for cancer therapy and neuroprotection. Additionally, further studies are needed to elucidate the precise mechanism of action of DCMF and to identify any potential side effects or toxicity.

Synthesis Methods

DCMF can be synthesized using various methods, including the reaction of 3,4-dichloroaniline and 2,5-dimethylbenzoic acid in the presence of a coupling agent such as N,N-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

DCMF has been extensively studied for its potential applications in various fields of research, including cancer therapy, neuroprotection, and anti-inflammatory activity. In cancer therapy, DCMF has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In neuroprotection, DCMF has been shown to protect against oxidative stress and reduce neuroinflammation. In anti-inflammatory activity, DCMF has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.